Cas no 74008-14-3 (2,5-bis(4-methoxyphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole)

2,5-bis(4-methoxyphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole structure
74008-14-3 structure
Product Name:2,5-bis(4-methoxyphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole
CAS No:74008-14-3
MF:C18H14N2O2S2
MW:354.445961475372
CID:1768079
PubChem ID:1069448
Update Time:2025-04-21

2,5-bis(4-methoxyphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(4-methoxyphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole
    • AC1LLLNP
    • CTK2H8661
    • 2,5-bis(4-methoxyphenyl)thiazolo[5,4-d]thiazole
    • Bis-(4-methoxyphenyl)-thiazolo&lt
    • 5.4-d&gt
    • thiazol
    • CBMicro_014965
    • BRN 0563885
    • Thiazolo(5,4-d)thiazole, 2,5-bis(p-methoxyphenyl)-
    • 2,5-Bis(4-methoxyphenyl)thiazolo(5,4-d)thiazole
    • 2,5-bis-(4-methoxy-phenyl)-thiazolo[5,4-d]thiazole
    • HMS1676O18
    • SureCN13801084
    • AC1LLLNP; CTK2H8661; 2,5-bis(4-methoxyphenyl)thiazolo[5,4-d]thiazole; Bis-(4-methoxyphenyl)-thiazolo< 5.4-d> thiazol; CBMicro_014965; BRN 0563885; Thiazolo(5,4-d)thiazole, 2,5-bis(p-methoxyphenyl)-; 2,5-Bis(4-methoxyphenyl)thiazolo(5,4-d)thiazole; 2,5-bis-(4-methoxy-phenyl)-thiazolo[5,4-d]thiazole; HMS1676O18; SureCN13801084;
    • SR-01000529732-1
    • SR-01000529732
    • NSC 727436
    • BIS(4-METHOXYPHENYL)-[1,3]THIAZOLO[5,4-D][1,3]THIAZOLE
    • CB13840
    • AKOS000558943
    • DTXSID00224805
    • 2,5-Bis-(4-methoxy-phenyl)-1,4-dithia-3,6-diaza-pentalene
    • NSC727436
    • NSC-727436
    • SCHEMBL13801084
    • STK741600
    • 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole
    • 74008-14-3
    • SMSF0005110
    • BIM-0014773.P001
    • Inchi: 1S/C18H14N2O2S2/c1-21-13-7-3-11(4-8-13)15-19-17-18(23-15)20-16(24-17)12-5-9-14(22-2)10-6-12/h3-10H,1-2H3
    • InChI Key: VAFUTAPLEGLTOX-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)OC)=NC2=C1N=C(C1C=CC(=CC=1)OC)S2

Computed Properties

  • Exact Mass: 354.04982
  • Monoisotopic Mass: 354.04967004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 44.24
  • LogP: 5.10400
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